Cas no 219140-58-6 (2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-)

• Product Name: 2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-
• CAS No: 219140-58-6
• MF: C₁₆H₁₁Cl₃O
• MW: 325.616941690445
• CID: 243580
• PubChem ID: 2774405
• Update Time: 2025-04-19

2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-
• 1-(4-CHLORO-3-METHYLPHENYL)-3-(2,6-DICHLOROPHENYL)PROP-2-EN-1-ONE
• 2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)
• DTXSID30379019
• 219140-58-6
• FT-0772849
• CID 2774405

• Inchi： 1S/C16H11Cl3O/c1-10-9-11(5-7-13(10)17)16(20)8-6-12-14(18)3-2-4-15(12)19/h2-9H,1H3
• InChI Key： MKRFMIVBRIFCRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=CC2C(=CC=CC=2Cl)Cl)=O)C=C1C

Computed Properties

• Exact Mass: 323.98800
• Monoisotopic Mass: 323.987548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.85130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones